Cas no 1214367-32-4 (2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid)

• Product Name: 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid
• CAS No: 1214367-32-4
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• CID: 4999701
• Update Time: 2025-06-26

2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid

• Inchi： 1S/C14H8F4O3/c15-12-4-2-1-3-9(12)11-7-8(21-14(16,17)18)5-6-10(11)13(19)20/h1-7H,(H,19,20)
• InChI Key： XPRYHEMJXQDZRT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C=CC=1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5

Additional information on 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid

2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid (CAS No. 1214367-32-4): A Comprehensive Overview

Introduction to 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid

2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid, a compound with the CAS registry number 1214367-32-4, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which includes a biphenyl system substituted with a fluorine atom at the 2' position and a trifluoromethoxy group at the 5 position, along with a carboxylic acid group at the 2 position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

Structural Analysis and Synthesis Methods

The molecular structure of 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid is defined by its biphenyl backbone, which consists of two phenyl rings connected by a single bond. The substitution pattern on these rings plays a crucial role in determining the compound's reactivity and functionality. The presence of the trifluoromethoxy group (-OCF3) introduces significant electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain chemical transformations. Similarly, the fluorine atom at the 2' position contributes to the molecule's electronic properties, influencing its interaction with other chemical entities.

The synthesis of this compound typically involves multi-step organic reactions, often employing techniques such as Suzuki coupling, Friedel-Crafts acylation, or nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. Researchers have also explored the use of green chemistry principles, such as solvent-free reactions or biocatalysts, to synthesize this compound in an environmentally friendly manner.

Applications in Pharmaceutical Chemistry

One of the most promising applications of 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid lies in the field of pharmaceutical chemistry. The compound serves as a versatile building block for designing novel drug candidates targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. Its unique structure allows for extensive functionalization, enabling researchers to explore diverse pharmacophores and optimize drug-like properties such as bioavailability, selectivity, and efficacy.

Recent studies have highlighted the potential of this compound as a lead molecule for developing inhibitors against key enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise as kinase inhibitors, which are critical for treating cancers driven by oncogenic signaling pathways. Additionally, its trifluoromethoxy group has been implicated in modulating drug metabolism, offering opportunities for designing drugs with improved pharmacokinetic profiles.

Role in Materials Science and Biotechnology

Beyond pharmaceutical applications, 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid has found utility in materials science and biotechnology. Its electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The fluorine substitution enhances the molecule's ability to emit light at specific wavelengths, making it valuable for developing advanced display technologies.

In biotechnology, this compound has been explored as a ligand for metalloproteins and enzymes. Its ability to coordinate with metal ions has led to its use in designing catalysts for enantioselective reactions or sensors for detecting metal ions in biological systems. Recent research has focused on leveraging its structural versatility to create biosensors with high sensitivity and specificity.

Latest Research Findings and Future Directions

The scientific community continues to uncover new insights into the properties and applications of 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid. A groundbreaking study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent anti-tumor activity by selectively targeting cancer cells while sparing healthy tissues. This finding has opened new avenues for developing targeted therapies with reduced side effects.

Another notable advancement involves the use of this compound in CRISPR-based gene editing systems. Researchers have reported that certain derivatives can enhance the efficiency of CRISPR-Cas9 systems by stabilizing guide RNA or improving DNA repair mechanisms. This application holds immense potential for advancing gene therapy treatments for genetic disorders.

In conclusion, 2'-Fluoro-5-(trifluoromethoxy)biphenyl-2-carboxylic acid (CAS No. 1214367-32-4) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and functionalization techniques, positions it as a key player in driving innovation across pharmaceuticals, materials science, and biotechnology.